![molecular formula C13H18N2O2 B7474372 N-cyclohexyl-2-methoxypyridine-3-carboxamide](/img/structure/B7474372.png)
N-cyclohexyl-2-methoxypyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclohexyl-2-methoxypyridine-3-carboxamide, also known as CX-5461, is a small molecule inhibitor that targets RNA polymerase I transcription. It has been shown to selectively inhibit the growth of cancer cells by disrupting ribosome biogenesis.
Mechanism of Action
N-cyclohexyl-2-methoxypyridine-3-carboxamide selectively inhibits RNA polymerase I transcription, which is responsible for the production of ribosomal RNA (rRNA). By inhibiting rRNA production, this compound disrupts ribosome biogenesis, leading to the selective inhibition of cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to induce DNA damage and activate the p53 pathway, which is involved in cell cycle regulation and apoptosis. It has also been shown to induce autophagy, which is a process that degrades damaged or dysfunctional cellular components.
Advantages and Limitations for Lab Experiments
One advantage of N-cyclohexyl-2-methoxypyridine-3-carboxamide is its specificity for cancer cells, which makes it a promising anti-cancer agent. However, its mechanism of action is not fully understood, which limits its potential applications. Additionally, this compound has shown toxicity in some preclinical studies, which raises concerns about its safety.
Future Directions
Future research on N-cyclohexyl-2-methoxypyridine-3-carboxamide should focus on further characterizing its mechanism of action and identifying potential biomarkers for patient selection. Additionally, studies should be conducted to evaluate the safety and efficacy of this compound in clinical trials. Other potential applications of this compound, such as in combination with other anti-cancer agents, should also be explored.
Synthesis Methods
The synthesis of N-cyclohexyl-2-methoxypyridine-3-carboxamide involves a multi-step process that starts with the reaction of 2-methoxypyridine with cyclohexyl isocyanate to form N-cyclohexyl-2-methoxypyridine-3-carboxylic acid. This intermediate is then converted to its corresponding acid chloride, which is reacted with ammonia to form the desired this compound compound.
Scientific Research Applications
N-cyclohexyl-2-methoxypyridine-3-carboxamide has shown promising results in preclinical studies as a potential anti-cancer agent. It has been shown to selectively inhibit the growth of cancer cells by disrupting ribosome biogenesis, which is essential for cancer cell survival. This compound has been tested in various cancer cell lines, including breast, ovarian, and prostate cancer, and has shown efficacy in inhibiting tumor growth.
properties
IUPAC Name |
N-cyclohexyl-2-methoxypyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2/c1-17-13-11(8-5-9-14-13)12(16)15-10-6-3-2-4-7-10/h5,8-10H,2-4,6-7H2,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGUSSOCBATWFDB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC=N1)C(=O)NC2CCCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.